Cas no 31457-03-1 (2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid)
31457-03-1 structure
Product name:2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 7-Benzofurancarboxylicacid, 2,3-dihydro-2-methyl-
- 2-methyl-2,3-dihydrobenzofuran-7-carboxylic acid
- 2-Methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
- AKOS006372686
- 3-Methyl-1,3-dihydroisobenzofuran-1-carboxylic acid
- Z1198723557
- 2,3-Dihydro-2-methyl-7-benzofurancarboxylic acid
- 7-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl-
- SCHEMBL4829723
- NSC 99135
- 5-18-06-00391 (Beilstein Handbook Reference)
- BRN 0163414
- NSC99135
- MFCD01659840
- NSC-99135
- 2-methyl-2,3-dihydrobenzofuran-7-carboxylicacid
- InChI=1/C10H10O3/c1-6-5-7-3-2-4-8(10(11)12)9(7)13-6/h2-4,6H,5H2,1H3,(H,11,12
- HWCCVMGTQFWJSS-UHFFFAOYSA-N
- NCIOpen2_002041
- 31457-03-1
- EN300-83045
- CS-0217711
- 2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
-
- MDL： MFCD01659840
- Inchi： InChI=1S/C10H10O3/c1-6-5-7-3-2-4-8(10(11)12)9(7)13-6/h2-4,6H,5H2,1H3,(H,11,12)
- InChI Key： HWCCVMGTQFWJSS-UHFFFAOYSA-N
- SMILES： CC1CC2=C(C(=CC=C2)C(=O)O)O1
Computed Properties
- Exact Mass: 178.063
- Monoisotopic Mass: 178.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 1.9
Experimental Properties
- Density: 1.254
- Boiling Point: 327.9°Cat760mmHg
- Flash Point: 133.7°C
- Refractive Index: 1.576
- PSA: 46.53
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-83045-2.5g |
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid |
31457-03-1 | 95% | 2.5g |
$1480.0 | 2023-09-02 | |
| TRC | M341975-50mg |
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid |
31457-03-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
| Enamine | EN300-83045-0.05g |
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid |
31457-03-1 | 95% | 0.05g |
$164.0 | 2023-09-02 | |
| Enamine | EN300-83045-0.5g |
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid |
31457-03-1 | 95% | 0.5g |
$549.0 | 2023-09-02 | |
| Enamine | EN300-83045-1g |
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid |
31457-03-1 | 95% | 1g |
$705.0 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1104525-5g |
2-methyl-2,3-dihydrobenzofuran-7-carboxylic acid |
31457-03-1 | 95% | 5g |
$1700 | 2025-02-26 | |
| Aaron | AR00I6N4-100mg |
7-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl- |
31457-03-1 | 95% | 100mg |
$362.00 | 2025-03-21 | |
| Aaron | AR00I6N4-10g |
7-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl- |
31457-03-1 | 95% | 10g |
$7874.00 | 2023-12-14 | |
| Enamine | EN300-83045-5g |
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid |
31457-03-1 | 95% | 5g |
$2924.0 | 2023-09-02 | |
| abcr | AB490081-1g |
2-Methyl-2,3-dihydrobenzofuran-7-carboxylic acid, 90%; . |
31457-03-1 | 90% | 1g |
€1076.50 | 2025-02-18 |
2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid Related Literature
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Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
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Youyong Yuan,Wenbo Wu,Shidang Xu Chem. Commun., 2017,53, 5287-5290
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Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
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Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:31457-03-1)2-methyl-2,3-dihydro-1-benzofuran-7-carboxylic acid
Purity:99%
Quantity:1g
Price ($):1324.0